![molecular formula C20H18F3NO4 B6210057 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4,4-trifluorobutanoic acid CAS No. 2145573-04-0](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4,4-trifluorobutanoic acid
Description
The compound is a derivative of fluorene, which is a polycyclic aromatic hydrocarbon. The fluorene moiety is attached to a carbonyl group, which is further linked to an amino group. The presence of the trifluorobutanoic acid suggests that this compound might be a fluorinated derivative, which could potentially have interesting chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups. The fluorene moiety is a rigid, planar structure, while the trifluorobutanoic acid would add some flexibility to the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the fluorene and trifluorobutanoic acid moieties. The fluorene moiety might undergo electrophilic aromatic substitution reactions, while the carboxylic acid could participate in typical acid-base reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure. The presence of the fluorene moiety might confer high thermal stability and good charge transport properties, while the trifluorobutanoic acid could potentially increase the compound’s solubility in polar solvents .Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4,4-trifluorobutanoic acid' involves the protection of the amine group, followed by the introduction of the fluorenyl group, and then the introduction of the trifluorobutanoic acid group. Finally, the deprotection of the amine group is carried out to obtain the desired compound.", "Starting Materials": [ "Methylamine", "9H-Fluorene", "4,4,4-Trifluorobutyric acid", "Methoxyacetyl chloride", "Diisopropylethylamine", "N,N-Dimethylformamide", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting methylamine with methoxyacetyl chloride in the presence of diisopropylethylamine and N,N-dimethylformamide to obtain N-methyl-N-methoxyacetyl methylamine.", "Step 2: Introduction of the fluorenyl group by reacting 9H-fluorene with N-methyl-N-methoxyacetyl methylamine in the presence of sodium hydroxide and methanol to obtain 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)methylamine.", "Step 3: Introduction of the trifluorobutanoic acid group by reacting 4,4,4-trifluorobutyric acid with 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)methylamine in the presence of diisopropylethylamine and N,N-dimethylformamide to obtain 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4,4-trifluorobutanoic acid.", "Step 4: Deprotection of the amine group by reacting 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-4,4,4-trifluorobutanoic acid with hydrochloric acid and sodium chloride in water to obtain the desired compound." ] } | |
CAS No. |
2145573-04-0 |
Molecular Formula |
C20H18F3NO4 |
Molecular Weight |
393.4 |
Purity |
95 |
Origin of Product |
United States |
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